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Compound of Interest

Compound Name: Neodymium nitrate hexahydrate

Cat. No.: B095503 Get Quote

An In-depth Technical Guide to the Solubility of Neodymium Nitrate Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Neodymium(III)

Nitrate Hexahydrate (Nd(NO₃)₃·6H₂O). It includes quantitative solubility data, detailed

experimental protocols for solubility determination, and visualizations of key processes and

relationships to support research and development activities. Neodymium nitrate
hexahydrate is a purple, crystalline, and hygroscopic solid known for its high solubility in water.

[1][2] It serves as a critical precursor in the manufacturing of high-strength neodymium

magnets, specialty glass for lasers, colored glass and enamels, and catalysts.[1][3][4][5]

Data Presentation: Quantitative Solubility
The solubility of Neodymium(III) Nitrate Hexahydrate is significant in both aqueous and organic

media, a crucial factor for its application in various synthesis and formulation processes.

Table 1: Solubility in Water
Neodymium nitrate hexahydrate is highly soluble in water, and this solubility generally

increases with temperature.[3][6]
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Solvent Temperature (°C)
Solubility (g / 100 g of
solvent)

Water 25 406[7]

Table 2: Solubility in Organic Solvents
While precise quantitative data at various temperatures is less commonly published, the

compound is known to be soluble in several polar organic solvents.[1][6][8]

Solvent Solubility

Ethanol Soluble[7][8]

Acetone Soluble[7][8]

Ether Soluble[6]

Acetonitrile Soluble[6]

Factors Influencing Solubility
The dissolution of neodymium nitrate hexahydrate is governed by several key

physicochemical factors. Understanding these relationships is essential for controlling

crystallization, optimizing reaction conditions, and developing formulations. The primary factors

include the nature of the solvent, the system's temperature, and the pH of the aqueous

medium.
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Factors Influencing Solubility of Nd(NO₃)₃·6H₂O
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Caption: Key factors affecting the solubility of neodymium nitrate hexahydrate.

Experimental Protocols: Solubility Determination
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The isothermal shake-flask method is a reliable and widely recognized technique for

determining the thermodynamic equilibrium solubility of a compound.[9][10]

Detailed Methodology: Isothermal Shake-Flask Method
This protocol outlines the steps to accurately measure the solubility of neodymium nitrate
hexahydrate in a given solvent at a constant temperature.

Preparation of Saturated Solution:

Add an excess amount of solid Neodymium(III) Nitrate Hexahydrate to a known volume of

the chosen solvent (e.g., deionized water, ethanol) in a sealed, airtight vessel such as a

screw-cap vial or flask.[9]

The presence of excess, undissolved solid is crucial to ensure that the solution reaches

saturation.

Equilibration:

Place the vessel in a constant-temperature environment, such as a temperature-controlled

water bath or incubator.

Agitate the mixture continuously using a shaker or magnetic stirrer.[11]

Allow the system to equilibrate for a sufficient period, typically 24 to 72 hours. The goal is

to ensure that the concentration of the dissolved solute in the liquid phase becomes

constant, signifying that equilibrium has been reached.[10][11] Progress can be monitored

by taking small aliquots of the supernatant at different time points (e.g., 24h, 48h, 72h) and

analyzing the concentration until it no longer changes.[11]

Phase Separation:

Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle.

Carefully separate the saturated supernatant (the liquid portion) from the excess solid.

This is typically accomplished by either:

Centrifugation: Spinning the sample at high speed to pellet the solid.
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Filtration: Using a syringe filter (e.g., 0.45 µm pore size) that is compatible with the

solvent.[10]

This step must be performed quickly and at the same temperature as equilibration to

prevent any temperature-induced changes in solubility.

Concentration Analysis:

Accurately dilute a known volume of the clear, saturated supernatant with the appropriate

solvent.

Determine the concentration of neodymium ions (Nd³⁺) in the diluted solution using a

validated analytical technique. Suitable methods include:

UV-Vis Spectrophotometry: Neodymium ions have characteristic sharp absorption

bands (e.g., at 521 nm and 798 nm) that can be used for quantification.[12] A calibration

curve must be prepared using standards of known concentration.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): A highly sensitive method for

elemental analysis, providing accurate concentration measurements even at low levels.

[13]

Data Calculation:

Using the measured concentration from the analysis and accounting for the dilution factor,

calculate the mass of neodymium nitrate hexahydrate dissolved in the original

supernatant.

Express the final solubility in standard units, such as grams of solute per 100 grams of

solvent ( g/100 g) or moles per liter (mol/L).
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Step 1: Preparation
Add excess Nd(NO₃)₃·6H₂O to solvent

Step 2: Equilibration
Agitate at constant temperature (24-72h)

Step 3: Phase Separation
Centrifuge or filter to get clear supernatant

Step 4: Analysis
Measure Nd³⁺ concentration (e.g., UV-Vis, ICP-MS)

Step 5: Calculation
Determine solubility in g/100g or mol/L

Click to download full resolution via product page

Caption: Workflow for the isothermal shake-flask solubility determination method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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